Cas no 1805113-73-8 (2-Bromomethyl-4-fluoro-6-iodopyridine)

• Product Name: 2-Bromomethyl-4-fluoro-6-iodopyridine
• CAS No: 1805113-73-8
• MF: C₆H₄BrFIN
• MW: 315.909536361694
• CID: 4901623
• Update Time: 2025-06-30

2-Bromomethyl-4-fluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-fluoro-6-iodopyridine

• Inchi： 1S/C6H4BrFIN/c7-3-5-1-4(8)2-6(9)10-5/h1-2H,3H2
• InChI Key： FESLOYVMMDIQPO-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(CBr)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-4-fluoro-6-iodopyridine

Introduction to 2-Bromomethyl-4-fluoro-6-iodopyridine (CAS No: 1805113-73-8)

2-Bromomethyl-4-fluoro-6-iodopyridine, identified by its Chemical Abstracts Service (CAS) number 1805113-73-8, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its broad spectrum of biological activities and utility in drug development. The unique structural features of 2-Bromomethyl-4-fluoro-6-iodopyridine, including the presence of both bromomethyl and iodo substituents, make it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecular architectures.

The< strong> bromomethyl moiety at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity is particularly useful in medicinal chemistry, where it allows for the rapid assembly of novel heterocycles. Additionally, the< strong> iodopyridine component at the 6-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These transformations are pivotal in constructing biaryl systems, which are prevalent in many bioactive molecules.

The< strong> fluoropyridine moiety at the 4-position introduces electronic and steric effects that can influence the biological properties of the resulting compounds. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In recent years, there has been a surge in interest regarding fluorinated pyridines due to their demonstrated efficacy in enhancing drug-like properties. The combination of these three distinct substituents—bromomethyl, fluoro, and iodo—makes 2-Bromomethyl-4-fluoro-6-iodopyridine a highly sought-after building block for synthetic chemists.

In the realm of pharmaceutical research, 2-Bromomethyl-4-fluoro-6-iodopyridine has been employed in the development of various therapeutic agents. For instance, its structural framework is closely related to several known bioactive compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The< strong> bromomethyl group allows for further derivatization into more complex scaffolds that can mimic natural products or target specific biological pathways. This flexibility has been leveraged in high-throughput screening campaigns to identify novel lead compounds.

The< strong> fluoropyridine component has also been strategically incorporated into drug candidates to improve their pharmacological profiles. Fluorine atoms can enhance binding interactions with biological targets by increasing lipophilicity and reducing metabolic susceptibility. Furthermore, fluorination can lead to improved pharmacokinetic properties, such as prolonged half-life and reduced clearance rates. These advantages have made fluorinated compounds attractive candidates for clinical development.

In agrochemical research, 2-Bromomethyl-4-fluoro-6-iodopyridine has found applications in the synthesis of novel pesticides and herbicides. The< strong> bromomethyl and< strong> iodo groups provide reactive sites for introducing various functional groups that can enhance the efficacy and selectivity of agrochemicals. Additionally, the< strong> fluoropyridine moiety contributes to improved stability and environmental compatibility, which are critical factors in modern agriculture.

The synthesis of< strong> 2-Bromomethyl-4-fluoro-6-iodopyridine typically involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, selective halogenation and functional group interconversion are employed to introduce the desired substituents at specific positions on the ring. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions, which are indispensable tools in modern organic synthesis.

The reactivity of< strong> 2-Bromomethyl-4-fluoro-6-iodopyridine makes it an excellent candidate for exploring new synthetic methodologies. For example, recent studies have demonstrated its use in transition-metal-catalyzed C-H activation reactions, which allow for direct functionalization of otherwise unreactive carbon-hydrogen bonds. Such advances have expanded the toolkit available to synthetic chemists and have enabled more efficient routes to complex target molecules.

The biological activity of derivatives derived from< strong> 2-Bromomethyl-4-fluoro-6-iodopyridine has been extensively studied in recent years. Researchers have focused on leveraging its structural features to develop compounds with enhanced therapeutic potential. For instance, modifications at the< strong bromomethyl,< strong fluoropyridine, and< strong iodopyridine positions have led to derivatives with improved potency and selectivity against various disease targets.

The impact of these modifications on biological activity underscores the importance of understanding structure-function relationships in drug design. By systematically varying substituent groups on< strong >2-Bromomethyl-4-fluoro-6-iodopyridine, researchers can gain insights into how different chemical moieties influence receptor binding and downstream signaling pathways. This knowledge is crucial for optimizing lead compounds into viable drug candidates.

The future prospects for< strong > 2-Bromomethyl -4 -fluoro -6 -iodopy rid ine strong >are promising as new synthetic methodologies continue to emerge and our understanding of biological systems deepens. Advances in computational chemistry and machine learning are expected to accelerate the discovery process by predicting novel molecular structures with desired properties before they are synthesized experimentally.

In conclusion,< strong > 2 -Bromo methyl -4 -fluoro -6 -i od o py rid ine stron g > ( CAS No: 1805113 -73 -8 ) is a multifaceted compound with significant potential in pharmaceuticals , agrochemicals , and materials science . Its unique structural features make it an invaluable intermediate for constructing complex molecules with tailored biological activities . As research progresses , we can anticipate further innovations stemming from this versatile building block , contributing to advancements across multiple scientific disciplines . p >